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Compound of Interest

Compound Name: 2,4,6-Trihydroxybenzaldehyde

Cat. No.: B105460

Essential Safety and Handling Guide for 2,4,6-
Trihydroxybenzaldehyde

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for handling 2,4,6-Trihydroxybenzaldehyde, including operational and disposal
plans.

Hazard Summary: 2,4,6-Trihydroxybenzaldehyde is a chemical compound that requires
careful handling due to its potential health hazards. It is known to cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2][3][4] It is important to handle this
compound in a well-ventilated area and take appropriate precautions to avoid direct contact.[1]

[5]

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling
2,4,6-Trihydroxybenzaldehyde.
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PPE Category Item Specification

Conforming to EN166, NIOSH

Eye Protection Safety Glasses or Goggles (US), or equivalent standards.

[1]

Inspected prior to use. Use
Hand Protection Chemical-resistant gloves proper glove removal
technique.[1]

Type N95 (US) or equivalent.
[6]

Respiratory Protection Dust mask

) Standard lab coat to prevent
Body Protection Laboratory coat ]
skin contact.

Operational Plan: Handling 2,4,6-
Trihydroxybenzaldehyde

This section provides a step-by-step guide for the safe handling of 2,4,6-
Trihydroxybenzaldehyde in a laboratory setting.

Preparation and Engineering Controls:

Ventilation: Always handle 2,4,6-Trihydroxybenzaldehyde in a well-ventilated area. A fume
hood is highly recommended to minimize inhalation exposure.[1][5]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.[7]

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2,4,6-Trihydroxybenzaldehyde.[1]

» Clear Workspace: Keep the work area clear of unnecessary items to prevent clutter and
potential contamination.

Handling Procedure:

e Don PPE: Put on all required personal protective equipment as outlined in the table above.
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» Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to
control dust.[8] Avoid creating dust.[1][2]

o Transferring: When transferring the chemical, use a spatula or other appropriate tool to avoid
direct contact. Keep containers closed when not in use.[5]

e Spills: In case of a spill, avoid generating dust.[2][5] Carefully sweep or scoop up the
material and place it into a suitable, closed container for disposal.[1][5]

First Aid Measures:

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[1][2][3]

o Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, seek medical
attention.[1][2]

 Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a physician.[1][2][5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1]

Disposal Plan

Proper disposal of 2,4,6-Trihydroxybenzaldehyde and its containers is crucial to prevent
environmental contamination and ensure safety.

» Waste Collection: Collect waste 2,4,6-Trihydroxybenzaldehyde in a suitable, closed, and
clearly labeled container.[1][5]

» Disposal Method: Dispose of the chemical waste and contaminated packaging in accordance
with local, state, and federal regulations. Do not allow the product to enter drains.[1][2]
Contact a licensed professional waste disposal service to dispose of this material.

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical
waste.
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Workflow for Handling 2,4,6-
Trihydroxybenzaldehyde
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Caption: Workflow for the safe handling of 2,4,6-Trihydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b105460?utm_src=pdf-body-img
https://www.benchchem.com/product/b105460?utm_src=pdf-body
https://www.benchchem.com/product/b105460?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-4-6-trihydroxybenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1967814&productDescription=246-TRIHYDRXYBENZALDEHYDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/487-70-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trihydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trihydroxybenzaldehyde
https://pim-resources.coleparmer.com/sds/80848.pdf
https://www.sigmaaldrich.com/RU/en/product/aldrich/t65404
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/product/b105460#personal-protective-equipment-for-handling-2-4-6-trihydroxybenzaldehyde
https://www.benchchem.com/product/b105460#personal-protective-equipment-for-handling-2-4-6-trihydroxybenzaldehyde
https://www.benchchem.com/product/b105460#personal-protective-equipment-for-handling-2-4-6-trihydroxybenzaldehyde
https://www.benchchem.com/product/b105460#personal-protective-equipment-for-handling-2-4-6-trihydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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